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Compound of Interest

Compound Name: CGP7930

Cat. No.: B1668540

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides essential safety protocols,
operational procedures, and disposal plans for the positive allosteric modulator, CGP7930.

I. Compound Identification and Properties

CGP7930 is a positive allosteric modulator of GABA-A and GABA-B receptors and also acts as
a blocker of G-protein-coupled inwardly-rectifying potassium (GIRK) channels.[1] Its properties
are summarized in the table below.
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Property Value

3,5-bis(1,1-dimethylethyl)-4-hydroxy-[3,3-

dimethyl-benzenepropanol

Chemical Name

CAS Number 57717-80-3

Molecular Formula C19H3202

Molecular Weight 292.5 g/mol

Appearance Crystalline solid

Purity >98%

Solubility Soluble in DMSO (100 mM) and Ethanol (100
mM)

Storage Store at room temperature, desiccated.

Il. Health and Safety Information

According to the Safety Data Sheet (SDS) from Cayman Chemical, CGP7930 is not classified
as a hazardous substance according to the Globally Harmonized System (GHS).[2] However, it
is assigned a health hazard rating of 2 by both NFPA and HMIS, indicating a moderate hazard.
Therefore, appropriate safety precautions should always be observed.

Hazard Rating NFPA HMIS
Health 2 2
Fire 0 0
Reactivity 0 0

Emergency First Aid Procedures:

« If Inhaled: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.

e In Case of Skin Contact: Immediately wash skin with soap and plenty of water.
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e In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes.

 |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

In all cases of exposure, seek medical attention.

lll. Personal Protective Equipment (PPE)

When handling CGP7930, the following personal protective equipment should be worn to
minimize exposure:

e Hand Protection: Wear impermeable and resistant gloves. The specific material and
thickness should be chosen based on the duration and nature of the handling.

o Eye Protection: Use chemical safety goggles.

» Skin and Body Protection: Wear a laboratory coat.

IV. Safe Handling and Storage

Handling:

Avoid contact with skin and eyes.

Avoid inhalation of dust.

Ensure adequate ventilation in the handling area.

Wash hands thoroughly after handling.

Storage:

e Store in a tightly closed container.

o Keep in a dry and well-ventilated place.

e Asrecommended, store at room temperature under desiccated conditions.
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V. Disposal Plan

Dispose of CGP7930 and any contaminated materials in accordance with local, state, and
federal regulations. Do not allow the chemical to enter drains or waterways.

VI. Experimental Workflow: Preparation of a Stock
Solution

The following diagram outlines the workflow for preparing a stock solution of CGP7930.

Workflow for Preparing CGP7930 Stock Solution

Start: Weigh CGP7930 solid

Accurately weigh the desired amount of CGP7930 powder in a suitable container.

Add the appropriate volume of solvent (e.g., DMSO or Ethanol) to achieve the desired concentration (e.g., 100 mM).

Vortex or sonicate the solution until the CGP7930 is completely dissolved.

Store the stock solution at the recommended temperature (typically -20°C or -80°C for long-term storage).

End: Stock solution ready for use
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Caption: Workflow for preparing a CGP7930 stock solution.

VIl. Signaling Pathway of CGP7930

CGP7930 acts as a positive allosteric modulator of both GABA-A and GABA-B receptors. It
also blocks G-protein-coupled inwardly-rectifying potassium (GIRK) channels. This multifaceted
activity enhances inhibitory neurotransmission.
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Caption: Mechanism of action of CGP7930.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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